Cas no 305806-42-2 (Methyl 4-(thiazol-2-Yl)benzoate)

• Product Name: Methyl 4-(thiazol-2-Yl)benzoate
• CAS No: 305806-42-2
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD08275677
• CID: 304212
• PubChem ID: 11241445
• Update Time: 2025-04-19

Methyl 4-(thiazol-2-Yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(thiazol-2-Yl)benzoate
• Benzoic acid,4-(2-thiazolyl)-, methyl ester
• methyl 4-(1,3-thiazol-2-yl)benzoate
• Methyl 4-thiazol-2-yl-benzoate
• Benzoic acid, 4-(2-thiazolyl)-, methyl ester
• AKOS016003840
• DTXSID20459814
• Methyl 4-(thiazol-2-yl)-benzoate
• METHYL4-THIAZOL-2-YL-BENZOATE
• AUKYMEYSRKQKSE-UHFFFAOYSA-N
• FT-0751332
• AMY28967
• SCHEMBL3352615
• 305806-42-2

• MDL： MFCD08275677
• Inchi： 1S/C11H9NO2S/c1-14-11(13)9-4-2-8(3-5-9)10-12-6-7-15-10/h2-7H,1H3
• InChI Key： AUKYMEYSRKQKSE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 219.03500
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 2.59670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters